Cas no 915922-07-5 (2-(1-Propylpiperidin-4-yl)ethanimidamide)

• Product Name: 2-(1-Propylpiperidin-4-yl)ethanimidamide
• CAS No: 915922-07-5
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 4664970
• Update Time: 2025-08-05

2-(1-Propylpiperidin-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-PROPYLPIPERIDIN-4-YL)ETHANIMIDAMIDE
• 4-Piperidineethanimidamide, 1-propyl-
• 2-(1-Propylpiperidin-4-yl)ethanimidamide

• Inchi： 1S/C10H21N3/c1-2-5-13-6-3-9(4-7-13)8-10(11)12/h9H,2-8H2,1H3,(H3,11,12)
• InChI Key： ZYAFJYNZOJJOSE-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(CC(N)=N)CC1

Additional information on 2-(1-Propylpiperidin-4-yl)ethanimidamide

2-(1-Propylpiperidin-4-yl)ethanimidamide (CAS No: 915922-07-5)

2-(1-propylpiperidin-4-yl)ethanimidamide, a compound with the CAS registry number 915922-07-5, is an intriguing molecule that has garnered attention in various scientific domains. This compound, belonging to the class of imidamides, exhibits a unique structure that combines a piperidine ring with an ethanimidamide group. The piperidine moiety, a six-membered saturated ring with one nitrogen atom, is a common structural element in many bioactive compounds, contributing to its potential pharmacological properties.

The synthesis of 2-(1-propylpiperidin-4-yl)ethanimidamide involves a series of well-established organic reactions, including nucleophilic substitutions and condensations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and better purity. The imidamide group, characterized by its two adjacent nitrogen atoms, plays a crucial role in the compound's reactivity and biological activity.

One of the most significant areas of research involving CAS No: 915922-07-5 is its potential application in the pharmaceutical industry. Studies have shown that this compound exhibits promising antimicrobial activity, particularly against Gram-positive bacteria and certain fungal strains. This property makes it a candidate for the development of new antibiotics, especially in light of the increasing resistance to conventional drugs.

In addition to its antimicrobial properties, 2-(1-propylpiperidin-4-yl)ethanimidamide has also been investigated for its anti-inflammatory effects. Preclinical studies suggest that it can inhibit key inflammatory pathways, such as COX enzymes and NF-kB signaling, which are implicated in various inflammatory diseases like arthritis and cardiovascular disorders.

The toxicological profile of this compound is another area of interest. Recent studies have demonstrated that CAS No: 915922-07-5 exhibits low toxicity at therapeutic doses, making it a safer option for potential drug candidates. However, further long-term studies are required to fully assess its safety profile.

From a structural perspective, the propyl chain attached to the piperidine ring enhances the compound's lipophilicity, which is beneficial for its absorption and bioavailability. This feature also contributes to its ability to penetrate biological membranes, making it more effective in targeting intracellular pathogens or disease pathways.

Moreover, the ethanimidamide group imparts hydrogen bonding capabilities to the molecule, which can enhance its interactions with biological targets such as enzymes or receptors. This property is crucial for designing drugs with high specificity and potency.

Recent advancements in computational chemistry have allowed researchers to model the interactions of CAS No: 915922-07-5 with various biological targets at an atomic level. These studies provide valuable insights into the molecular mechanisms underlying its pharmacological effects and guide further optimization of its structure for enhanced efficacy.

In terms of industrial applications, 2-(1-propylpiperidin-4-yli)ethanimidamide has potential uses in agrochemicals and materials science due to its versatile chemical properties. Its ability to form stable complexes with metal ions makes it a candidate for catalysts or advanced materials with tailored functionalities.

The environmental impact of this compound is another critical consideration. Studies on its biodegradation and ecological effects are ongoing, aiming to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No: 915922–07–5, or 2-(1-propyl-piperidine–4–yli)ethanimaide, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it a valuable tool in drug discovery and material science alike.